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For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate is a synthetic heterocyclic compound
featuring a thiazole core substituted with a 3,5-dichlorophenyl group at the 2-position and an
ethyl carboxylate group at the 4-position. The thiazole scaffold is a prominent feature in
numerous FDA-approved drugs and is known to be associated with a wide range of biological
activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The
presence of the dichlorophenyl moiety may further enhance its biological potency, as
halogenated phenyl rings are common in pharmacologically active molecules.[4]

This document provides detailed application notes and experimental protocols for the synthesis
and evaluation of Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate as a potential chemical
probe for biological systems. Given the limited specific literature on this exact molecule, the
proposed synthesis and experimental protocols are based on established methods for
structurally related 2-aryl-thiazole-4-carboxylates.

Chemical Properties
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Property Value
Molecular Formula C12H9CI2NO2S
Molecular Weight 302.18 g/mol

Ethyl 2-(3,5-dichlorophenyl)-1,3-thiazole-4-
IUPAC Name

carboxylate
Appearance Predicted to be a white to off-white solid
Expected to be soluble in organic solvents like
Solubility DMSO, DMF, and alcohols, and poorly soluble

in water

Synthesis Protocol

A plausible and efficient method for the synthesis of Ethyl 2-(3,5-dichlorophenyl)thiazole-4-
carboxylate is the Hantzsch thiazole synthesis.[5][6] This classic method involves the
condensation reaction between an a-halocarbonyl compound and a thioamide.

Proposed Synthesis via Hantzsch Reaction

Reaction Scheme:
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Ethyl 2-chloro-3-oxobutanoate —> + —> 3,5-Dichlorobenzothioamide —> Ethanol, Reflux —> Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate

Seed cells in a 96-well plate Prepare serial dilutions of the
(5,000 cells/well) compound in assay buffer
Incubate for 24 hours Add compound and kinase enzyme
(37°C, 5% CO2) to a 384-well plate

! !

Treat cells with varying concentrations
of the compound (0.1 - 100 pM)

! !

Initiate reaction by adding ATP
and substrate mixture

! !

Add MTT solution to each well Incubate for 60 minutes at 30°C

! !

Add Kinase-Glo® reagent to stop
the reaction and generate signal

! !

Remove medium and add DMSO
to dissolve formazan crystals

! !

Incubate for 15 minutes at room temperature

Incubate for 48 hours

Incubate for 4 hours

Incubate for 10 minutes at room temperature

Measure absorbance at 570 nm Measure luminescence
Calculate cell viability and 1C50 Calculate % inhibition and 1C50
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Design and synthesize an affinity probe
(e.g., biotinylated analog)

Incubate the probe with cell lysate

Capture probe-protein complexes
using streptavidin beads

Wash to remove non-specific binders

Elute bound proteins

Separate proteins by SDS-PAGE

Identify proteins by mass spectrometry
(LC-MS/MS)

Validate identified targets

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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